Cas no 1803583-19-8 (4-fluoro-4-phenylazepane; oxalic acid)

• Product Name: 4-fluoro-4-phenylazepane; oxalic acid
• CAS No: 1803583-19-8
• CID: 4616155
• PubChem ID: 86812370
• Update Time: 2025-07-22

4-fluoro-4-phenylazepane; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-phenylazepane; oxalic acid

Additional information on 4-fluoro-4-phenylazepane; oxalic acid

Introduction to 4-fluoro-4-phenylazepane and oxalic acid (CAS No. 1803583-19-8)

4-fluoro-4-phenylazepane, identified by its CAS number 1803583-19-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered ring containing nitrogen, which imparts unique electronic and steric properties. The presence of a fluorine atom at the fourth position and a phenyl group at the corresponding position enhances its potential as a pharmacophore in drug design.

The synthesis of 4-fluoro-4-phenylazepane involves multi-step organic transformations, often starting from readily available precursors such as phenylacetic acid derivatives. The introduction of the fluorine substituent is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, which are critical for achieving high selectivity and yield. The phenyl group further contributes to the molecule's stability and binding affinity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, 4-fluoro-4-phenylazepane has been explored for its potential applications in treating neurological disorders, including Alzheimer's disease and schizophrenia. Studies have demonstrated that azepane derivatives exhibit significant neuroprotective properties by modulating neurotransmitter receptors such as serotonin and dopamine. The fluorine atom's electron-withdrawing effect can enhance the compound's metabolic stability, prolonging its bioavailability and therapeutic efficacy.

Oxalic acid, another key component in this discussion, is a dicarboxylic acid with the molecular formula C₂H₂O₄. It is widely used in various industrial applications, including leather tanning, dyeing, and metal cleaning. In pharmaceutical contexts, oxalic acid serves as an intermediate in the synthesis of complex organic molecules. Its ability to form stable complexes with metals makes it useful in chelation therapy, where it helps remove toxic heavy metals from the body.

The interaction between 4-fluoro-4-phenylazepane and oxalic acid has been investigated for its potential synergistic effects in drug development. Researchers have hypothesized that oxalic acid could enhance the solubility and bioavailability of 4-fluoro-4-phenylazepane, thereby improving its pharmacokinetic profile. Preliminary studies suggest that formulations combining these two compounds may offer improved therapeutic outcomes in clinical settings.

The latest advancements in computational chemistry have enabled more precise modeling of molecular interactions between 4-fluoro-4-phenylazepane, oxalic acid, and biological targets. Molecular dynamics simulations have revealed that the fluorine substituent plays a crucial role in stabilizing the binding of the azepane ring to protein receptors. Additionally, oxalic acid's chelating properties have been leveraged to develop novel drug delivery systems that enhance targeted release of therapeutic agents.

In conclusion, both 4-fluoro-4-phenylazepane (CAS No. 1803583-19-8) and oxalic acid represent promising compounds with diverse applications in pharmaceutical research. Their unique chemical properties and potential synergistic interactions make them valuable candidates for further exploration in drug development. As research continues to uncover new methodologies for their synthesis and application, these compounds are poised to play significant roles in advancing medical treatments for various diseases.